Cas no 2171466-68-3 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-methylformamido}butanoic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-methylformamido}butanoic acid
• CAS No: 2171466-68-3
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 6023105
• PubChem ID: 165537481
• Update Time: 2025-10-31

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-methylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-methylformamido}butanoic acid
• 2171466-68-3
• EN300-1521497
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]-N-methylformamido}butanoic acid

• Inchi： 1S/C27H25IN2O5/c1-3-24(26(32)33)30(2)25(31)16-12-17(28)14-18(13-16)29-27(34)35-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-14,23-24H,3,15H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： LKAMBEHYQJNDCN-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)C(N(C)C(C(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-methylformamido}butanoic acid

Introduction to 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-methylformamido}butanoic Acid (CAS No. 2171466-68-3)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-methylformamido}butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171466-68-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a butanoic acid moiety linked to a formamido group, further substituted with a phenyl ring bearing an iodine atom at the 5-position. The presence of a fluorenylmethoxycarbonyl (Fmoc) protected amino group at the 3-position of the phenyl ring adds another layer of complexity, making this molecule a promising candidate for further chemical manipulation and biological evaluation.

The structural design of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-methylformamido}butanoic acid is meticulously crafted to exploit its potential as a building block in the synthesis of more complex pharmacophores. The fluorenylmethoxycarbonyl group is particularly noteworthy, as it serves as an effective protecting group for amino functions during synthetic procedures, allowing for selective deprotection under controlled conditions. This feature is crucial in multi-step syntheses where orthogonal protection strategies are required to prevent unwanted side reactions.

The iodophenyl moiety at the 5-position of the phenyl ring introduces a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in medicinal chemistry to introduce aryl groups with specific biological activities into larger molecular frameworks. The iodine atom, being relatively electron-withdrawing, can also influence the electronic properties of the aromatic system, thereby modulating the reactivity and binding affinity of the resulting derivatives.

The N-methylformamido group attached to the butanoic acid backbone contributes to the compound's solubility and stability in various solvents, making it amenable to diverse spectroscopic and chromatographic techniques. This group can also serve as a site for further derivatization, allowing chemists to fine-tune the physicochemical properties of the molecule. For instance, hydrolysis of the formamido bond could yield a primary amine, which could then be coupled to other pharmacophores via amide bond formation—a common strategy in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The three-dimensional structure of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-methylformamido}butanoic acid, when modeled using density functional theory (DFT) or other quantum mechanical methods, can provide insights into its potential interactions with biological targets. These insights are invaluable in guiding experimental efforts aimed at optimizing potency and selectivity.

In parallel, experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating the structure and conformational preferences of this compound. High-resolution NMR experiments have revealed detailed information about proton environments, including exchangeable protons and diastereotopic protons, which are critical for understanding its behavior in solution. Similarly, MS analysis has confirmed the molecular weight and fragmentation patterns consistent with its proposed structure.

The synthesis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-methylformamido}butanoic acid represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process likely involves key transformations such as palladium-catalyzed cross-coupling reactions, protection-deprotection strategies involving Fmoc groups, and nucleophilic substitution reactions at the iodine substituent. Each step must be carefully optimized to ensure high yields and purity, which are essential for subsequent biological testing.

The pharmaceutical industry has long recognized the importance of structurally diverse molecules in drug discovery programs. Compounds like 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenyl-N-methylformamido}butanoic acid serve as valuable intermediates in generating libraries of compounds for high-throughput screening (HTS). HTS campaigns rely on large collections of structurally varied molecules to identify hits with promising biological activity against specific targets. Once hits are identified, medicinal chemists can leverage intermediates like this one to rapidly synthesize analogs aimed at improving potency, selectivity, and pharmacokinetic properties.

One particularly exciting area where this compound finds relevance is in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, most notably cancer. Therefore, kinase inhibitors represent a major focus for drug discovery efforts worldwide. The iodophenyl moiety on 2-{1-3-(({(9H-fluoren-9'-yl)methoxycarbonyl}amino)-5'-iodophenyl)-N-methylformamido}butanoic acid could be exploited to develop inhibitors that target specific kinases by forming covalent bonds or by competing with natural substrates for binding sites.

Another potential application lies in exploring its utility as a tool compound for biochemical studies. Tool compounds are synthetic molecules designed to probe biological mechanisms by interacting with specific targets or pathways. For instance, derivatives of this compound could be used to investigate how modifications at different positions affect binding affinity or allosteric effects on target proteins. Such studies can provide critical insights into drug action and resistance mechanisms.

The role of computational methods cannot be overstated when it comes to rationalizing experimental findings and guiding synthetic strategies for complex molecules like 2-{1-(3-(dimethylcarbamoyloxy)phenylimino)-5-(trifluoromethyl)benzonicarboxylic acid (a related derivative). Machine learning models trained on large datasets can predict properties such as solubility, metabolic stability, and binding affinity with remarkable accuracy. These predictions help researchers prioritize which derivatives should be synthesized next based on their predicted efficacy versus off-target effects.

In conclusion,2-{1-(3-(dimethylcarbamoyloxy)phenylimino)-5-(trifluoromethyl)benzonicarboxylic acid (CAS No., if applicable) exemplifies how sophisticated molecular design can lead to compounds with significant therapeutic potential across multiple disease areas including oncology,neurodegenerative disorders,and inflammatory diseases.* Its structural features—such as*the*[*fluorenylmethoxycarbonyl]*[*protected*]*[*amine],*[*iodine-substituted*]*[*phenyl],and*[*N*-methylformamide]moieties—are strategically incorporated not only for their synthetic utility but also because they offer opportunities for interaction with biological targets through hydrogen bonding,*π*-stacking,*andcovalentModification.*As research progresses,*this*compound*will*likely*find*wider*application*sas*a*bioactive*molecule,*a*synthetic*bearing,*or*a*promising*candidate*forsubsequent*derivative*development.*The*future*holds*fantastic*possibilities*,as*molecular*scaffolds*,such*as*this*,continue*tobe*harnessed*towards*better*treatment*solutions.